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Compound of Interest

Compound Name: 1,5-Diphenylbarbituric acid

CAS No.: 19011-66-6

Cat. No.: B092509 Get Quote

Executive Summary
This guide outlines the technical protocol for the safe disposal of 1,5-Diphenylbarbituric acid
(and structurally related diphenylbarbituric acid derivatives).[1] While often used as a research

reagent or intermediate, the barbiturate scaffold necessitates a dual-track assessment:

chemical hazard management and regulatory scheduling verification.[1]

Immediate Action Required:

Quarantine: Isolate the material from oxidizers.

Verify: Confirm DEA scheduling status (often Schedule IV or analogue) before handover.

Dispose: The mandatory disposal path is High-Temperature Incineration via a licensed waste

vendor.[1]

Part 1: Identification & Hazard Assessment[3][4]
Before initiating disposal, you must characterize the waste to determine if it falls under

Controlled Substance regulations or standard Hazardous Chemical protocols.

1. Chemical Profile & Hazards[1][2][3][4][5]
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Chemical Identity: 1,5-Diphenylbarbituric acid (Isomeric with 5,5-Diphenylbarbituric acid).

[1]

Pharmacophore: Pyrimidinetrione ring.[6]

Primary Hazards:

Bioactivity: Potential Central Nervous System (CNS) depressant.

Reproductive Toxicity: Barbiturates are known teratogens (H360).

Irritant: Skin and eye irritant (H315, H319).[1][2][4]

2. Regulatory Classification (Critical Step)
Unlike common solvents, this compound carries a "Dual-Identity" risk.[1]

EPA (RCRA): Unless specifically listed (e.g., P-list or U-list), it is classified based on

characteristics.[1] It typically falls under Non-Halogenated Organic Waste unless it exhibits

specific toxicity via TCLP.

DEA (Controlled Substances Act): Many barbituric acid derivatives are Schedule IV

controlled substances.

Action: You must verify if your specific isomer (1,5-diphenyl) is explicitly scheduled or

treated as an analogue in your jurisdiction.[1]

Rule of Thumb: If the container has a "C-IV" symbol, it must go through a Reverse

Distributor, not a standard chemical waste hauler.[1]

Data Summary Table: Waste Characterization
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Parameter Specification Operational Implication

Physical State Solid (Crystalline powder)
Requires sifting-proof

containment (HDPE).[1]

RCRA Code (USA)
Not P/U Listed (Default to

Process Knowledge)

Label as "Hazardous Waste -

Toxic/Irritant".[1]

Incompatibility
Strong Oxidizers, Strong

Bases

Do not commingle with Nitric

Acid or Peroxides.[1]

Disposal Method
High-Temp Incineration

(>1000°C)

Destroys the pyrimidine ring

structure.[1]

Part 2: Pre-Disposal Stabilization & Packaging
Principle: The goal is to prevent environmental release and unauthorized access during the

accumulation phase.

Protocol A: Solid Waste (Pure Substance)
Primary Containment: Transfer the substance into a wide-mouth High-Density Polyethylene

(HDPE) jar. Glass is acceptable but poses a breakage risk.[1]

Sealing: Tape the lid with parafilm or vinyl tape to prevent powder dispersion.

Bagging: Place the sealed jar into a clear, 4-mil polyethylene zip-lock bag (secondary

containment).

Protocol B: Liquid Waste (Stock Solutions)
Segregation: Do not mix with halogenated solvents (e.g., Chloroform, DCM) unless

unavoidable, as this increases disposal costs.[1]

Solvent Compatibility: Ensure the waste solvent (e.g., DMSO, Methanol) is compatible with

the HDPE container.

Headspace: Leave 10% headspace in the container to allow for thermal expansion.
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Part 3: The Disposal Workflow
This workflow ensures a "Chain of Custody" from the bench to the incinerator.

Decision Logic Diagram
The following diagram illustrates the critical decision points regarding regulatory status and

physical state.
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Figure 1: Decision tree for the disposal of barbituric acid derivatives, distinguishing between

DEA-controlled inventory and standard chemical waste.[1]

Part 4: Documentation & Compliance[2]
To maintain a self-validating system, you must generate a "paper trail" that proves the mass

balance of the material.[1]

1. Labeling Requirements
Attach a hazardous waste tag to the container immediately upon the first addition of waste. The

label must contain:

Full Chemical Name: "1,5-Diphenylbarbituric acid" (No abbreviations/formulas).[1]

Hazards: Check "Toxic" and "Irritant".

2. Inventory Reconciliation (Mass Balance)
If the substance is a research chemical:

Input: Record the initial mass received (e.g., 5.0g).

Usage: Log experimental usage in your ELN (Electronic Lab Notebook).

Waste: The waste container mass + consumed mass should roughly equal the initial mass.

Why? In the event of a safety audit, this proves that no material was diverted for illicit use or

improperly dumped down the drain.

3. Vendor Handoff
Manifesting: Ensure the material is listed on the Uniform Hazardous Waste Manifest (EPA

Form 8700-22).[1]

Profile: The waste profile should specify "Organic Solids/Liquids for Incineration."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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